Cas no 22707-38-6 (2-Pyrrolidinone,1-(1-oxobutyl)-)

• Product Name: 2-Pyrrolidinone,1-(1-oxobutyl)-
• CAS No: 22707-38-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 268555
• PubChem ID: 242155
• Update Time: 2025-04-19

2-Pyrrolidinone,1-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(1-oxobutyl)-
• 1-butanoylpyrrolidin-2-one
• AC1L68W8
• AC1Q6FAG
• AR-1C2087
• CHEMBL156416
• CTK4E9991
• NSC50337
• SureCN9576645
• DTXSID50287329
• SCHEMBL9576645
• 22707-38-6
• NSC-50337

• Inchi： 1S/C8H13NO2/c1-2-4-7(10)9-6-3-5-8(9)11/h2-6H2,1H3
• InChI Key： JTDHUAGBXUTEAW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(CCC)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 0.87340